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Compound of Interest

Compound Name: FERb 033

Cat. No.: B560264 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This document addresses the inquiry regarding the use of FERb 033 in fluorescence

microscopy. Based on a comprehensive review of available scientific literature, it is concluded

that FERb 033 is not a fluorescent probe and is not utilized for fluorescence microscopy

applications. FERb 033 is a well-characterized synthetic, nonsteroidal small molecule that

functions as a potent and selective agonist for Estrogen Receptor β (ERβ). Its utility lies in the

investigation of ERβ signaling pathways and their physiological and pathological roles. This

document will detail the known properties and applications of FERb 033 and briefly discuss

alternative methodologies for the fluorescent imaging of estrogen receptors.

Introduction
Estrogen receptors (ERs) are a group of nuclear hormone receptors that play a crucial role in a

wide array of physiological processes, including reproductive, cardiovascular, and neural

functions. The two main subtypes, ERα and ERβ, often exhibit different and sometimes

opposing functions. Consequently, the development of subtype-selective ligands is of

significant interest for both basic research and therapeutic development. FERb 033 has

emerged as a valuable research tool due to its high selectivity for ERβ.
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FERb 033 is a synthetic, nonsteroidal estrogen that was developed for its potent and selective

agonistic activity towards ERβ.[1] Its key characteristics are summarized in the table below.

Property Value Reference

Chemical Name

2-Chloro-3'-fluoro-3,4'-

dihydroxy-[1,1-biphenyl]-4-

carboxaldehyde oxime

[1]

Molecular Formula C13H9ClFNO3 [1]

Molar Mass 281.67 g/mol [1]

Binding Affinity (Ki) for ERβ 7.1 nM [1][2]

EC50 for ERβ 4.8 nM [1][2]

Selectivity
62-fold selectivity for ERβ over

ERα
[1][2]

Mechanism of Action
As an ERβ agonist, FERb 033 binds to the ligand-binding domain of the estrogen receptor β.

This binding event induces a conformational change in the receptor, leading to its dimerization

and subsequent translocation to the nucleus. In the nucleus, the receptor-ligand complex binds

to specific DNA sequences known as estrogen response elements (EREs) in the promoter

regions of target genes, thereby modulating their transcription. The signaling pathway is

depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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